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Compound of Interest

Compound Name:
3-Chloro-2-hydroxy-4-

methylbenzoic acid

Cat. No.: B13921685

Get Quote

Executive Summary
3-Chloro-2-hydroxy-4-methylbenzoic acid (CHMB) represents a "privileged scaffold" in

modern agrochemical discovery, particularly for HPPD (4-hydroxyphenylpyruvate dioxygenase)

inhibitors and auxinic herbicides. Its unique substitution pattern combines a lipophilic methyl

group, an electron-withdrawing/steric chlorine atom, and a chelation-capable salicylate core.

This guide details the chemical reactivity, synthetic utility, and validated protocols for deploying

CHMB in the design of high-potency active ingredients (AIs).

Chemical Profile & Structural Advantages
The efficacy of CHMB stems from its dense functionalization, which offers multiple vectors for

chemical diversity while maintaining a compact molecular footprint.
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Property Specification Agrochemical Significance

CAS Number 69752-68-1
Unique identifier for sourcing

and regulatory filing.

Formula C₈H₇ClO₃

Low MW (186.59 g/mol )

allows for significant

downstream derivatization

without violating

Lipinski/agrochemical rules.

Moiety A (C1-COOH) Carboxylic Acid

Primary handle for amide/ester

linkages; essential for

bioisostere replacement (e.g.,

tetrazoles).

Moiety B (C2-OH) Phenolic Hydroxyl

Critical for metal chelation

(Mg²⁺/Fe²⁺) in metalloenzyme

targets (e.g., HPPD).

Moiety C (C3-Cl) Chlorine

Provides metabolic stability

(blocks C3 oxidation) and

induces an orthogonal twist in

biaryl systems.

Moiety D (C4-Me) Methyl Group

"Magic Methyl" effect; fills

hydrophobic pockets and

modulates solubility.

Application Workflow: Synthesis of HPPD Inhibitors
The most prominent application of CHMB is as the "warhead" precursor for triketone herbicides

(e.g., analogs of Mesotrione or Tembotrione). These herbicides function by inhibiting HPPD, a

key enzyme in plastoquinone biosynthesis.

Mechanism of Action & Design Logic
HPPD inhibitors require a bidentate ligand motif to chelate the active site Iron (Fe²⁺) atom. The

2-hydroxy-benzoic acid moiety of CHMB, when coupled to a 1,3-dione, forms a tautomeric

system ideal for this chelation.
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The Chlorine Role: The C3-Chloro substituent forces the carbonyl system out of planarity

with the aromatic ring, often improving selectivity between crop and weed enzymes.

The Methyl Role: The C4-Methyl group enhances lipophilicity, aiding cuticular penetration.

Workflow Diagram: Benzoyl-Dione Synthesis
The following diagram illustrates the standard synthetic pathway converting CHMB into a

bioactive triketone herbicide.
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Figure 1: Strategic synthetic route for converting CHMB into a triketone HPPD inhibitor via

cyanide-catalyzed rearrangement.

Validated Experimental Protocols
Protocol A: Preparation of the Acid Chloride (Activated
Intermediate)
Objective: Convert CHMB into 3-chloro-2-acetoxy-4-methylbenzoyl chloride for downstream

coupling. Note: The phenolic OH is typically protected as an acetate to prevent self-

polymerization during activation.

Reagents:
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3-Chloro-2-hydroxy-4-methylbenzoic acid (10.0 g, 53.6 mmol)

Acetic Anhydride (20 mL)

Oxalyl Chloride (1.2 eq)

DMF (Catalytic, 2 drops)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

Acetylation: Suspend CHMB (10 g) in acetic anhydride (20 mL). Add 1 drop of conc. H₂SO₄.

Heat to 60°C for 2 hours. Monitor by TLC (disappearance of starting acid).

Workup: Pour mixture into ice water (100 mL). Filter the white precipitate (3-chloro-2-

acetoxy-4-methylbenzoic acid). Dry in a vacuum oven at 45°C overnight.

Activation: Dissolve the dried acetoxy-acid (53 mmol) in anhydrous DCM (100 mL) under N₂

atmosphere.

Chlorination: Add catalytic DMF (2 drops). Add Oxalyl Chloride (6.0 mL, 70 mmol) dropwise

over 30 minutes at 0°C.

Reaction: Allow to warm to room temperature and stir for 3 hours. Gas evolution (CO/CO₂)

will cease upon completion.

Isolation: Evaporate solvent and excess oxalyl chloride under reduced pressure. The residue

(crude acid chloride) is used immediately in Protocol B.

Protocol B: Cyanide-Catalyzed Rearrangement (The
"Shift")
Objective: Couple the acid chloride with 1,3-cyclohexanedione (CHD) and rearrange to the

active triketone.

Reagents:
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Crude Acid Chloride (from Protocol A)

1,3-Cyclohexanedione (6.0 g, 53 mmol)

Triethylamine (TEA) (15 mL, 2.0 eq)

Acetone Cyanohydrin (Catalyst, 0.5 mL) or KCN (solid, cat.)

Acetonitrile (ACN) (Solvent)

Step-by-Step Methodology:

Enol Ester Formation: Dissolve 1,3-cyclohexanedione (6.0 g) and TEA (15 mL) in ACN (80

mL). Cool to 0°C.

Addition: Dissolve the crude acid chloride in ACN (20 mL) and add dropwise to the CHD

mixture. Stir at 0°C for 1 hour.

Checkpoint: TLC should show formation of the O-acylated intermediate (Enol Ester).

Rearrangement: Add Acetone Cyanohydrin (0.5 mL) and TEA (5 mL) to the reaction mixture.

Stir at room temperature for 12 hours.

Mechanism:[1][2] The cyanide ion attacks the ester carbonyl, facilitating an O-to-C

migration of the benzoyl group.

Quench: Acidify the mixture with 2N HCl (pH < 3). This step is critical to protonate the

triketone and drive the equilibrium to the stable enol form.

Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with Brine. Dry

over MgSO₄.[3]

Purification: Recrystallize from Ethanol/Water or purify via Flash Chromatography

(Hexane:EtOAc gradient).

Analytical Quality Control
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To ensure the integrity of the building block before synthesis, the following QC parameters are

recommended.

Test Method
Acceptance
Criteria

Notes

Purity HPLC-UV (254 nm) > 98.0%

Impurities often

include 3-chloro-4-

methylphenol

(decarboxylation).

Identity ¹H-NMR (DMSO-d₆) Confirmed Structure

Look for Methyl singlet

(~2.3 ppm) and

aromatic split.

Water Content Karl Fischer < 0.5%

Moisture interferes

with Acid Chloride

formation.

¹H-NMR Interpretation (Predicted):

δ 13.0 (br s, 1H): Carboxylic Acid (-COOH).[4]

δ 10.5 (s, 1H): Phenolic (-OH), typically deshielded due to H-bonding.

δ 7.6 (d, 1H): Aromatic H (Ortho to COOH).

δ 6.9 (d, 1H): Aromatic H (Meta to COOH).

δ 2.3 (s, 3H): Methyl group (-CH₃).

Safety & Handling
Hazards: CHMB is an irritant.[5] The acid chloride derivative is corrosive and moisture-

sensitive.

Cyanide Safety: Protocol B uses Acetone Cyanohydrin, a source of HCN. All operations must

be performed in a high-efficiency fume hood. Have a cyanide antidote kit available.
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Storage: Store CHMB in a cool, dry place. It is stable, but protection from light is

recommended to prevent slow photo-dechlorination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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